Ammonium hexafluorosilicate

• CAS No.: 16919-19-0
• Product Name: Ammonium hexafluorosilicate
• Molecular Formula: F6H8N2Si
• Molecular Weight: 178.153 g/mol
• IUPAC Name: diazanium;hexafluorosilicon(2-)
• Standard InChI: InChI=1S/F6Si.2H3N/c1-7(2,3,4,5)6;;/h;2*1H3/q-2;;/p+2
• Standard InChIKey: ITHIMUMYFVCXSL-UHFFFAOYSA-P
• SMILES: [NH4+].[NH4+].F[Si-2](F)(F)(F)(F)F
• Canonical SMILES: [NH4+].[NH4+].F[Si-2](F)(F)(F)(F)F
• Colorform: CRYSTALLINE POWDER; White cubic or trigonal crystals.
• Density: 2 at 68 °F (USCG, 1999); 2.011 g/cu cm
• Physical Description: Ammonium fluorosilicate appears as a white crystalline solid. Noncombustible. Corrodes aluminum. Used as a disinfectant, in etching glass, metal casting, and electroplating.; OtherSolid
• Description: Ammonium fluorosilicate appears as a white crystalline solid. Noncombustible. Corrodes aluminum. Used as a disinfectant, in etching glass, metal casting, and electroplating.
• Related CAS: 17084-08-1 (Parent)
• Solubility: SLIGHTLY SOL IN ALCOHOL; INSOL IN ACETONE; 18.16 G/100 CC WATER @ 17 °C; 55.5 G/100 CC WATER @ 100 °C; 21.170 lb/100 lb water at 70 °F; Insoluble in ethanol and acetone.; In water, 18.5 g/100 g at 25 °C, 26.15 g/100 g at 50 °C, and 37.9 g/100 g at 100 °C.
• Synonyms: ammonium hexafluorosilicate; cesium hexafluosilicate; hexafluorosilicate; hexafluorosilicate (2-); hexafluorosilicate, ammonium salt; hexafluorosilicate, barium salt; hexafluorosilicate, calcium salt; hexafluorosilicate, magnesium salt; hexafluorosilicate, magnesium salt, hydrate; hexafluorosilicate, potassium salt; hexafluorosilicate, sodium salt; magnesium fluorosilicate; magnesium hexafluorosilicate; Na(2)SiF(6); sodium fluorosilicate; sodium fluosilicate; sodium hexafluorosilicate
• PubChem Compound: 28145
• Last Modified: Nov 11 2021